Cas no 29487-13-6 (Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1))

Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) structure
29487-13-6 structure
Product Name:Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
CAS No:29487-13-6
MF:C8H10INO2
MW:279.074974536896
CID:262076
PubChem ID:207255
Update Time:2025-04-19

Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
    • Pyridinium, 3-hydroxy-1-methyl-, iodide, acetate
    • 3-Acetyloxy-1-methylpyridinium iodide
    • 3-(ACETYLOXY)-1-METHYLPYRIDIN-1-IUM IODIDE
    • 29487-13-6
    • Pyridinium, 3-acetyloxy-1-methyl-, iodide
    • DTXSID70952002
    • Inchi: 1S/C8H10NO2.HI/c1-7(10)11-8-4-3-5-9(2)6-8;/h3-6H,1-2H3;1H/q+1;/p-1
    • InChI Key: GOZOZZSAAKJVHO-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C)=O)C1=CC=C[N+](C)=C1

Computed Properties

  • Exact Mass: 268.8969
  • Monoisotopic Mass: 278.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.18
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